(Methylsulfonyl)acetonitrile
Overview
Description
(Methylsulfonyl)acetonitrile is an organic compound with the molecular formula C3H5NO2S . It has a molecular weight of 119.14 . It is used in the synthesis of various chemical compounds .
Synthesis Analysis
(Methylsulfonyl)acetonitrile has been used in the synthesis of substituted δ-pyrone ring analogues and 4,9-dihydropyrrolo[2,1-b]quinazolines containing electron withdrawing groups at the 3-position .Molecular Structure Analysis
The molecular structure of (Methylsulfonyl)acetonitrile can be represented by the SMILES stringCS(=O)(=O)CC#N . Physical And Chemical Properties Analysis
(Methylsulfonyl)acetonitrile has a density of 1.3±0.1 g/cm3, a boiling point of 360.6±25.0 °C at 760 mmHg, and a flash point of 171.9±23.2 °C . It has a molar refractivity of 24.7±0.4 cm3, a polar surface area of 66 Å2, and a molar volume of 92.5±3.0 cm3 .Scientific Research Applications
(Methylsulfonyl)acetonitrile: A Comprehensive Analysis of Scientific Research Applications
(Methylsulfonyl)acetonitrile in Organic Synthesis: One of the primary applications of (Methylsulfonyl)acetonitrile is in organic synthesis. It has been utilized in the synthesis of substituted δ-pyrone ring analogues and 4,9-dihydropyrrolo[2,1-b]quinazolines containing electron withdrawing groups at the 3-position. These compounds are significant due to their potential pharmacological activities .
(Methylsulfonyl)acetonitrile in Electrochemistry: Acetonitrile, due to its unique properties, is well-suited for use as a solvent and reactant in electrochemical reactions. Research has been focusing on developing more applications that utilize acetonitrile in electrochemistry .
Safety and Hazards
(Methylsulfonyl)acetonitrile is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, and Acute Tox. 4 Oral . It is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this chemical .
Mechanism of Action
Target of Action
(Methylsulfonyl)acetonitrile is a chemical compound with the formula CH3SO2CH2CN It is known to be used in the synthesis of various organic compounds , suggesting that its targets could be the reactants in these synthetic processes.
Mode of Action
Given its use in organic synthesis, it likely interacts with its targets through chemical reactions, leading to the formation of new compounds .
Biochemical Pathways
It has been used in the synthesis of substituted δ-pyrone ring analogues and 4,9-dihydropyrrolo[2,1-b]quinazolines . These compounds could potentially interact with various biochemical pathways, depending on their structure and properties.
Pharmacokinetics
It is slightly soluble in water , which could influence its absorption and distribution in biological systems
Result of Action
Its primary use is in the synthesis of other compounds , so its effects would likely be related to the properties of these resultant compounds.
Action Environment
The action of (Methylsulfonyl)acetonitrile can be influenced by various environmental factors. For instance, its solubility in water could affect its behavior in aqueous environments Additionally, its stability and efficacy could be influenced by factors such as temperature, pH, and the presence of other chemicals.
properties
IUPAC Name |
2-methylsulfonylacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5NO2S/c1-7(5,6)3-2-4/h3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOTRKCAZUSJCQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40177280 |
Source
|
| Record name | Mesylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40177280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Methylsulfonyl)acetonitrile | |
CAS RN |
2274-42-2 |
Source
|
| Record name | (Methylsulfonyl)acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2274-42-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Mesylacetonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002274422 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2274-42-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207832 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Mesylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40177280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Mesylacetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.172 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MESYLACETONITRILE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H5U7X5ZYL7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of (methylsulfonyl)acetonitrile in the synthesis of Apremilast?
A: (Methylsulfonyl)acetonitrile serves as a crucial starting material in the synthesis of Apremilast. [] The process involves a Grignard reaction where (methylsulfonyl)acetonitrile reacts with 4-methoxy-3-ethoxy phenylmagnesium bromide. This reaction forms a precursor molecule that undergoes hydrolysis and reduction to yield (R,S)-1-(4-methoxy-3-ethoxy)phenyl-2-methylsulfonyl ethylamine. This intermediate is then further processed, ultimately leading to the formation of Apremilast.
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